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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444

Initial Assessment: Following a comprehensive review of publicly available scientific literature
and chemical databases, it has been determined that there is no specific information available
for 1-cyclohexyloctan-1-ol in the context of its use as a fragrance ingredient. The search
included inquiries into its olfactory properties, safety data, and potential applications in
perfumery.

While data for structurally related compounds exists, direct extrapolation of these properties to
1-cyclohexyloctan-1-ol would be scientifically unsound. The specific arrangement and size of
the alkyl chain in relation to the cyclohexanol moiety are critical in determining the molecule's

odor profile, potency, and safety.

This document outlines a series of established experimental protocols that would be necessary
to evaluate the potential of 1-cyclohexyloctan-1-ol as a novel fragrance ingredient. These
protocols are intended for researchers, scientists, and drug development professionals in the
fragrance industry.

Table 1: Physicochemical and Toxicological Data for
Structurally Related Compounds
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Acute Oral .
Compound CAS Molecular Odor o Skin
L Toxicity .
Name Number Formula Description Irritation
(LD50, rat)
Camphorace )
Cyclohexanol  108-93-0 C6H120 ) 2060 mg/kg Irritant
ous, phenolic
1- :
Mild, floral, No data No data
Cyclohexylet 1193-81-3 C8H160 ] )
green available available
hanol
1-Cyclohexyl- No data No data Causes skin
17264-02-7 C9H180 _ _ L
1-propanol available available irritation

Note: This data is for informational purposes only and should not be used to infer the properties
of 1-cyclohexyloctan-1-ol.

Experimental Protocols for the Evaluation of 1-
Cyclohexyloctan-1-ol

The following section details the necessary experimental workflows to characterize 1-
cyclohexyloctan-1-ol for its potential as a fragrance ingredient.

Synthesis and Purification

A potential synthetic route to 1-cyclohexyloctan-1-ol is through the Grignard reaction. This
would involve the reaction of a heptylmagnesium halide with cyclohexanone, followed by an
acidic workup.

Protocol:

o Grignard Reagent Formation: React 1-bromoheptane with magnesium turnings in anhydrous
diethyl ether under an inert atmosphere (e.g., nitrogen or argon) to form heptylmagnesium
bromide.

o Reaction with Cyclohexanone: Slowly add a solution of cyclohexanone in anhydrous diethyl
ether to the Grignard reagent at 0°C.
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Quenching and Extraction: After the reaction is complete, quench the reaction mixture with a
saturated aqueous solution of ammonium chloride. Extract the product with diethyl ether,
wash the organic layer with brine, and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. Purify the crude product by
vacuum distillation or column chromatography on silica gel.

Characterization: Confirm the structure and purity of the synthesized 1-cyclohexyloctan-1-
ol using techniques such as 'H NMR, 3C NMR, mass spectrometry, and FT-IR spectroscopy.

Olfactory Evaluation
A trained panel of perfumers or sensory analysts is required to characterize the odor profile of
the synthesized compound.

Protocol:

Preparation of Samples: Prepare a series of dilutions of 1-cyclohexyloctan-1-ol in a
suitable solvent (e.g., ethanol or dipropylene glycol) at concentrations ranging from 0.01% to
10%.

Odor Assessment: Dip smelling strips into each dilution and allow the solvent to evaporate.
The panelists should then evaluate the odor at different time points (top, middle, and base
notes).

Odor Descriptors: Panelists should describe the odor using a standardized vocabulary,
noting its character (e.g., floral, woody, fruity), intensity, and tenacity.

Odor Threshold Determination: Determine the odor detection threshold using a forced-choice
method with ascending concentrations.

Safety and Toxicological Assessment

A battery of in vitro and in silico methods should be employed to assess the potential toxicity of
1-cyclohexyloctan-1-ol.

Protocol:
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e In Silico Prediction: Use computational models (e.g., QSAR) to predict potential toxicological
endpoints such as skin sensitization, genotoxicity, and carcinogenicity.

e In Vitro Skin Irritation: Perform a reconstructed human epidermis (RhE) test (e.g., OECD TG
439) to assess the potential for skin irritation.

 In Vitro Skin Sensitization: Conduct a direct peptide reactivity assay (DPRA) and/or a
KeratinoSens™ assay (OECD TG 442C/D) to evaluate the skin sensitization potential.

o Genotoxicity Screening: Use a bacterial reverse mutation test (Ames test; OECD TG 471) to
screen for mutagenic potential.

Logical Workflow for Fragrance Ingredient
Evaluation

The following diagram illustrates the logical progression of experiments for the evaluation of a
novel fragrance ingredient like 1-cyclohexyloctan-1-ol.
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Caption: Workflow for the development of a new fragrance ingredient.

Signaling Pathway for Olfactory Transduction

While the specific olfactory receptors that might be activated by 1-cyclohexyloctan-1-ol are
unknown, the general mechanism of olfactory signal transduction is well-established.
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Caption: General olfactory signal transduction pathway.
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Due to the lack of available data, it is not possible to provide more specific application notes or
protocols for 1-cyclohexyloctan-1-ol at this time. The information and protocols provided
herein are intended to serve as a guide for the initial research and development of this novel
compound as a potential fragrance ingredient. Rigorous adherence to safety protocols and
good laboratory practices is essential throughout all stages of evaluation.

 To cite this document: BenchChem. [1-Cyclohexyloctan-1-ol as a Fragrance Ingredient:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15297444+#1-cyclohexyloctan-1-ol-as-a-fragrance-
ingredient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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